3,3-Dimethyl-2,4-dihydro-1,5-benzodioxepine-6-boronic acid
Overview
Description
Molecular Structure Analysis
The molecular formula of 3,3-Dimethyl-2,4-dihydro-1,5-benzodioxepine-6-boronic acid is C11H15BO4. Its molecular weight is 222.05.Scientific Research Applications
Medicinal Chemistry and Drug Development
Overview: 3,3-Dimethyl-2,4-dihydro-1,5-benzodioxepine-6-boronic acid is a boronic acid derivative with promising potential in medicinal chemistry. Its structural features make it an interesting candidate for drug development.
Applications:- Proteasome Inhibition : Boronic acids are known to inhibit proteasomes, which play a crucial role in protein degradation. Researchers have explored this compound as a potential proteasome inhibitor for cancer therapy .
- Antibacterial Agents : The boronic acid moiety can interact with bacterial enzymes, making it a target for antibacterial drug design. Researchers investigate its activity against resistant bacterial strains .
Organic Synthesis and Catalysis
Overview: Boronic acids are versatile reagents in organic synthesis due to their ability to form stable boron-carbon bonds. This compound contributes to catalytic reactions and functional group transformations.
Applications:- Cross-Coupling Reactions : 3,3-Dimethyl-2,4-dihydro-1,5-benzodioxepine-6-boronic acid participates in Suzuki-Miyaura and other cross-coupling reactions, enabling the synthesis of complex organic molecules .
- C-H Activation : Researchers explore its use in C-H activation reactions, facilitating the direct functionalization of aromatic compounds .
Materials Science
Overview: The boronic acid functionality in this compound offers intriguing possibilities for materials science applications.
Applications:- Sensors : Researchers have investigated its use in fluorescent sensors for detecting specific analytes (e.g., metal ions, sugars) due to its reversible binding properties .
- Polymer Modification : Incorporating this compound into polymers can enhance their properties, such as solubility, stability, and reactivity .
Coordination Chemistry
Overview: Boronic acids can coordinate with metal ions, leading to interesting supramolecular structures.
Applications:- Metal-Organic Frameworks (MOFs) : Researchers explore its incorporation into MOFs for gas storage, catalysis, and drug delivery .
Boron Neutron Capture Therapy (BNCT)
Overview: BNCT is a cancer treatment that utilizes boron-containing compounds.
Applications:- Boron Delivery : Researchers investigate the use of boronic acids like this compound as carriers for boron atoms in BNCT .
Agrochemicals
Overview: Boronic acids have potential applications in agriculture.
Applications:Safety and Hazards
Future Directions
properties
IUPAC Name |
(3,3-dimethyl-2,4-dihydro-1,5-benzodioxepin-6-yl)boronic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15BO4/c1-11(2)6-15-9-5-3-4-8(12(13)14)10(9)16-7-11/h3-5,13-14H,6-7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KNSGTUKCVUWKKJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C2C(=CC=C1)OCC(CO2)(C)C)(O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15BO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001158250 |
Source
|
| Record name | Boronic acid, B-(3,4-dihydro-3,3-dimethyl-2H-1,5-benzodioxepin-6-yl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001158250 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,3-Dimethyl-2,4-dihydro-1,5-benzodioxepine-6-boronic acid | |
CAS RN |
2096341-50-1 |
Source
|
| Record name | Boronic acid, B-(3,4-dihydro-3,3-dimethyl-2H-1,5-benzodioxepin-6-yl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2096341-50-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Boronic acid, B-(3,4-dihydro-3,3-dimethyl-2H-1,5-benzodioxepin-6-yl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001158250 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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